Cas no 20914-87-8 (Propanimidic acid, 3-hydroxy-, ethyl ester)

• Product Name: Propanimidic acid, 3-hydroxy-, ethyl ester
• CAS No: 20914-87-8
• MF: C₅H₁₁NO₂
• MW: 117.146341562271
• CID: 1397177
• PubChem ID: 12653319
• Update Time: 2025-04-20

Propanimidic acid, 3-hydroxy-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Propanimidic acid, 3-hydroxy-, ethyl ester
• 3-hydroxy-propionimidic acid ethyl ester
• 3-hydroxypropionimidic acid ethyl ester
• AKOS006292598
• SCHEMBL6167077
• 20914-87-8
• ETHYL 3-HYDROXYPROPANIMIDATE
• ethyl 3-hydroxypropanimidoate hydrochloride
• ALBB-033257
• DTXSID101309628

• MDL： MFCD06656678
• Inchi： 1S/C5H11NO2/c1-2-8-5(6)3-4-7/h6-7H,2-4H2,1H3
• InChI Key： NDMUXLZJBJGOSS-UHFFFAOYSA-N
• SMILES： O(CC)C(CCO)=N

Computed Properties

• Exact Mass: 117.07903
• Monoisotopic Mass: 117.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 72.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 53.3Ų

Experimental Properties

• PSA: 53.31